![molecular formula C11H15NO B2911681 [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amine CAS No. 86926-56-9](/img/structure/B2911681.png)
[(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-Methoxyphenyl)methylamine” is a biochemical compound with the molecular formula C11H15NO and a molecular weight of 177.24 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “(4-Methoxyphenyl)methylamine” consists of 11 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom . Further structural analysis would require more specific data or computational modeling.Physical And Chemical Properties Analysis
“(4-Methoxyphenyl)methylamine” is a liquid at room temperature . It has a predicted melting point of 45.99° C, a predicted boiling point of 265.5° C at 760 mmHg, a predicted density of 1.0 g/mL, and a predicted refractive index of n 20D 1.51 .Mechanism of Action
Target of Action
Related compounds have been shown to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .
Mode of Action
It’s known that the compound interacts with its targets, potentially inhibiting certain enzymatic reactions .
Biochemical Pathways
It has been observed that related compounds can influence the production of nitric oxide (no) and hydrogen peroxide (h2o2), which are involved in various cellular signaling pathways .
Pharmacokinetics
It’s known that the compound has a molecular weight of 17724 and a predicted boiling point of 2655° C at 760 mmHg . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
Related compounds have been shown to reduce the expression of glial fibrillary acidic protein (gfap) and iba-1 .
Action Environment
It’s known that the compound is a liquid at room temperature and has a predicted density of 10 g/mL . These properties may influence its stability and efficacy under different environmental conditions.
Advantages and Limitations for Lab Experiments
One of the advantages of using [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 in lab experiments is its high yield synthesis method, which makes it readily available for research purposes. Additionally, its low toxicity and high solubility in water make it suitable for in vitro and in vivo experiments. However, one of the limitations of using [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 in lab experiments is its limited stability, which may affect its efficacy and reproducibility.
Future Directions
There are several future directions for the research on [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2. One of the areas of research is the development of more potent and selective analogs of [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another area of research is the investigation of the mechanism of action of [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 to better understand its biological effects. Additionally, the potential use of [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 in combination with other drugs for the treatment of various diseases is an area of interest for future research.
Conclusion
In conclusion, [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 is a chemical compound that has shown promising results in various fields of scientific research. Its high yield synthesis method, low toxicity, and high solubility in water make it suitable for in vitro and in vivo experiments. Future research on [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 may lead to the development of new drugs for the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
Synthesis Methods
The synthesis of [(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 involves the reaction of ibuprofen with 4-methoxybenzylamine in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction takes place under mild conditions and yields the desired product in good to excellent yield.
Scientific Research Applications
[(4-Methoxyphenyl)methyl](prop-2-en-1-yl)amineNH2 has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its anti-inflammatory and analgesic properties.
Biochemical Analysis
Biochemical Properties
It is known to have a higher lipophilicity, which suggests better passive cellular uptake .
Cellular Effects
It has been shown to inhibit the production of nitric oxide (NO) and hydrogen peroxide (H2O2), which are involved in inflammatory responses .
Molecular Mechanism
It has been shown to inhibit the activation of STAT3, p38, and monoamine oxidase B (MAO-B), which are involved in inflammatory responses .
Temporal Effects in Laboratory Settings
It is known to be stable at room temperature .
Dosage Effects in Animal Models
It has been shown to ameliorate dopamine depletion in the striatum of MPTP-injected mice .
Metabolic Pathways
It is known to inhibit the activation of monoamine oxidase B (MAO-B), which is involved in the metabolism of monoamines .
Transport and Distribution
Its higher lipophilicity suggests better passive cellular uptake .
Subcellular Localization
Its ability to inhibit the activation of STAT3, p38, and MAO-B suggests that it may localize to the cytosol where these molecules are found .
Properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]prop-2-en-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-3-8-12-9-10-4-6-11(13-2)7-5-10/h3-7,12H,1,8-9H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWUUVIFIVMIGJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86926-56-9 |
Source
|
Record name | [(4-methoxyphenyl)methyl](prop-2-en-1-yl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.